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Compound of Interest

Compound Name: 8-Bromo-4-chloro-3-iodoquinoline

Cat. No.: B12103062

Disclaimer: Specific safety, handling, and toxicological data for 8-Bromo-4-chloro-3-
iodoquinoline are not readily available in public literature and safety data sheets. The
following information is based on data for structurally similar halogenated quinolines. It is
imperative to treat 8-Bromo-4-chloro-3-iodoquinoline as a potentially hazardous substance
and to conduct a thorough risk assessment before handling. All laboratory work should be
performed by trained personnel in a well-ventilated fume hood with appropriate personal
protective equipment.

Introduction

8-Bromo-4-chloro-3-iodoquinoline is a polyhalogenated aromatic heterocyclic compound.
Halogenated quinolines are a class of compounds with a wide range of applications in
medicinal chemistry and materials science, exhibiting properties such as antimicrobial, anti-
inflammatory, and anticancer activities.[1] The specific properties and applications of 8-Bromo-
4-chloro-3-iodoquinoline are not well-documented, but it can be inferred from related
structures that it may serve as a key intermediate in the synthesis of more complex molecules.
These notes provide a general guideline for the safe handling, storage, and potential use of this
compound in a research setting.

Physical and Chemical Properties (Inferred)

Quantitative data for 8-Bromo-4-chloro-3-iodoquinoline is not available. The table below
summarizes the properties of structurally related compounds to provide an estimation of its
characteristics.
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8-Bromo-3- 8-Bromo-4-chloro-
8-Bromo-4- . L
Property L chloroisoquinoline][ 2-
chloroquinoline[2] L
3] methylquinoline[4]
CAS Number 65340-71-8 1029720-63-5 1201-07-6
Molecular Formula CoHsBrCIN CoHsBrCIN C10H7BrCIN
Molecular Weight 242.50 g/mol 242.50 g/mol 256.53 g/mol
Appearance Solid - -

Hazard Statements

H301 (Toxic if
swallowed), H318
(Causes serious eye

damage)[5]

H302, H312, H332
(Harmful if swallowed,
in contact with skin, or
if inhaled), H315
(Causes skin
irritation), H319
(Causes serious eye
irritation), H335 (May
cause respiratory
irritation)[3]

Storage Class

6.1C - Combustible,
acute toxic Cat. 3/
toxic compounds or
compounds which
cause chronic
effects[5]

Health and Safety Information

Based on the hazard information for similar compounds, 8-Bromo-4-chloro-3-iodoquinoline

should be handled with extreme care.

Potential Hazards:

» Acute Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[3][5]

o Eye Damage: May cause serious and potentially irreversible eye damage.[5]
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o Skin Irritation: May cause skin irritation upon contact.[3]
o Respiratory Irritation: May cause respiratory tract irritation if inhaled.[3]
Precautionary Measures:

o Engineering Controls: Always handle this compound in a certified chemical fume hood to
minimize inhalation exposure. Ensure safety shower and eyewash stations are readily
accessible.

o Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical safety goggles and a face shield.

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves
prior to use.

o Body Protection: Wear a lab coat, and for larger quantities, consider a chemical-resistant
apron or suit.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, use a NIOSH-approved respirator with an appropriate cartridge.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

e In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.
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Storage and Handling

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.

e The storage area should be secured and accessible only to authorized personnel.

Handling:

Avoid creating dust.

Use non-sparking tools.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.

Ensure good industrial hygiene and safety practices.

Experimental Protocols

The following are generalized protocols. Specific experimental conditions will need to be
optimized for your particular application.

Protocol 5.1: General Procedure for Weighing and Dissolving

Perform all operations in a chemical fume hood.
» Don appropriate PPE (lab coat, gloves, safety goggles, face shield).
o Tare a clean, dry weighing vessel on an analytical balance.

o Carefully transfer the required amount of 8-Bromo-4-chloro-3-iodoquinoline to the
weighing vessel using a clean spatula.

e Record the exact weight.
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» To dissolve, add the solid to a suitable solvent in a flask equipped with a magnetic stir bar.

 Stir the mixture until the solid is completely dissolved. Gentle heating may be required for
some solvents, but this should be done with caution and with appropriate fire safety
measures in place.

Protocol 5.2: Use as a Synthetic Intermediate (lllustrative Example)

This protocol is a hypothetical example of how 8-Bromo-4-chloro-3-iodoquinoline might be
used in a Suzuki coupling reaction, a common reaction for forming carbon-carbon bonds.

¢ In a chemical fume hood, add 8-Bromo-4-chloro-3-iodoquinoline (1 equivalent), a suitable
boronic acid (1.1 equivalents), and a palladium catalyst (e.g., Pd(PPhs)s, 0.05 equivalents) to
a dry reaction flask.

e Add a base (e.g., K2COs, 2 equivalents) and a suitable solvent (e.g., a mixture of toluene,
ethanol, and water).

» Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

e Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the
reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

e Upon completion, cool the reaction mixture to room temperature.

o Perform an aqueous work-up by adding water and extracting the product with an organic
solvent (e.g., ethyl acetate).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by a suitable method, such as column chromatography.

Visualizations

Experimental Workflow: Safe Handling of a Potentially Hazardous Chemical Compound
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Caption: Workflow for the safe handling of potentially hazardous chemical compounds.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12103062?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12103062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Relationship: Potential Applications of Substituted Quinolines
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Caption: Potential applications of substituted quinolines in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12103062#handling-and-storage-of-8-bromo-4-
chloro-3-iodoquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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